Cas no 1361901-56-5 (5-(Chloromethyl)-3-(difluoromethyl)-2-methylpyridine-4-methanol)

• Product Name: 5-(Chloromethyl)-3-(difluoromethyl)-2-methylpyridine-4-methanol
• CAS No: 1361901-56-5
• MF: C₉H₁₀ClF₂NO
• MW: 221.631608486176
• CID: 4933485
• Update Time: 2025-06-08

5-(Chloromethyl)-3-(difluoromethyl)-2-methylpyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 5-(Chloromethyl)-3-(difluoromethyl)-2-methylpyridine-4-methanol

• Inchi： 1S/C9H10ClF2NO/c1-5-8(9(11)12)7(4-14)6(2-10)3-13-5/h3,9,14H,2,4H2,1H3
• InChI Key： OVVMIXOOHYVHRR-UHFFFAOYSA-N
• SMILES： ClCC1=CN=C(C)C(C(F)F)=C1CO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 182
• XLogP3: 1.4
• Topological Polar Surface Area: 33.1

Additional information on 5-(Chloromethyl)-3-(difluoromethyl)-2-methylpyridine-4-methanol

Comprehensive Overview of 5-(Chloromethyl)-3-(difluoromethyl)-2-methylpyridine-4-methanol (CAS No. 1361901-56-5)

5-(Chloromethyl)-3-(difluoromethyl)-2-methylpyridine-4-methanol (CAS No. 1361901-56-5) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique chloromethyl and difluoromethyl functional groups, has garnered attention for its potential role in drug discovery and material science. Its molecular structure, featuring a pyridine core, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its 4-methanol moiety, which enhances solubility and reactivity in synthetic pathways.

The growing demand for fluorinated compounds in modern chemistry has propelled the study of 5-(Chloromethyl)-3-(difluoromethyl)-2-methylpyridine-4-methanol. Fluorination is a key strategy in drug design, as it improves metabolic stability and bioavailability. This compound’s difluoromethyl group aligns with the trend of incorporating fluorine atoms into lead compounds, a topic frequently searched in academic and industrial databases. Additionally, its chloromethyl group offers reactivity for further derivatization, making it valuable for combinatorial chemistry and high-throughput screening.

In the context of green chemistry, 5-(Chloromethyl)-3-(difluoromethyl)-2-methylpyridine-4-methanol is being explored for its potential in sustainable synthesis. Researchers are investigating catalytic methods to reduce waste and energy consumption during its production. This aligns with the increasing focus on environmentally friendly chemical processes, a hot topic in scientific communities and search engine queries. The compound’s stability under various conditions also makes it a candidate for flow chemistry applications, another trending area in organic synthesis.

From a pharmaceutical perspective, 5-(Chloromethyl)-3-(difluoromethyl)-2-methylpyridine-4-methanol is being studied for its role in developing small-molecule inhibitors. Its structural features are conducive to targeting enzymes and receptors involved in disease pathways. Recent publications highlight its utility in medicinal chemistry, particularly in the design of kinase inhibitors and GPCR modulators. These applications resonate with frequent searches about drug discovery and precision medicine, underscoring the compound’s relevance in cutting-edge research.

The agrochemical sector also benefits from 5-(Chloromethyl)-3-(difluoromethyl)-2-methylpyridine-4-methanol, as it serves as a precursor for crop protection agents. Its pyridine scaffold is common in herbicides and fungicides, addressing the need for novel solutions to combat resistant pests. This connects with global discussions on food security and sustainable agriculture, topics frequently explored in search engines and AI-driven queries. The compound’s potential to enhance pesticide efficacy while minimizing environmental impact is a key area of investigation.

Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are essential for characterizing 5-(Chloromethyl)-3-(difluoromethyl)-2-methylpyridine-4-methanol. These methods ensure purity and confirm structural integrity, critical for regulatory compliance and reproducibility. The compound’s spectral data is often sought after in academic forums and patent literature, reflecting its importance in quality control and intellectual property protection.

In summary, 5-(Chloromethyl)-3-(difluoromethyl)-2-methylpyridine-4-methanol (CAS No. 1361901-56-5) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique structural attributes and alignment with industry trends make it a subject of ongoing research and commercial interest. As scientific inquiries continue to evolve, this compound is poised to play a pivotal role in advancing innovative chemical solutions.